Cas no 2061996-45-8 ((S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride)

• Product Name: (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride
• CAS No: 2061996-45-8
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD30609575
• CID: 3040608
• PubChem ID: 127264656
• Update Time: 2025-06-09

(S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride
• (2S)-2-amino-2-[3-(methoxymethyl)phenyl]ethan-1-ol hydrochloride
• 2061996-45-8
• (2S)-2-amino-2-[3-(methoxymethyl)phenyl]ethanol;hydrochloride
• (2S)-2-amino-2-[3-(methoxymethyl)phenyl]ethanol hydrochloride
• (S)-2-amino-2-(3-(methoxymethyl)phenyl)ethanol hcl
• CS-0158514
• GS-7253
• MFCD30609575
• AKOS030632982
• Y10832

• MDL： MFCD30609575
• Inchi： 1S/C10H15NO2.ClH/c1-13-7-8-3-2-4-9(5-8)10(11)6-12;/h2-5,10,12H,6-7,11H2,1H3;1H/t10-;/m1./s1
• InChI Key： ILHVCMCBBBKUNY-HNCPQSOCSA-N
• SMILES： Cl.OC[C@H](C1C=CC=C(COC)C=1)N

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Additional information on (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride

(S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride (CAS No. 2061996-45-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride (CAS No. 2061996-45-8) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of amino alcohol, characterized by its unique structural features and chirality, which contribute to its biological activity and pharmacological properties.

The molecular structure of (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride consists of an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of the methoxymethyl substituent on the phenyl ring adds complexity to the molecule, influencing its solubility, stability, and reactivity. The chiral center at the carbon atom adjacent to the amino and hydroxyl groups is crucial for its enantiomeric purity, which is essential for its biological activity.

The synthesis of (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride typically involves several steps, including the formation of the substituted phenyl ring, introduction of the amino and hydroxyl groups, and final salt formation. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound. Techniques such as asymmetric hydrogenation and chiral auxiliary-mediated synthesis have been particularly effective in achieving high enantiomeric excess (ee).

In terms of its applications, (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride has shown promise in various areas of medicinal chemistry. One notable application is in the development of drugs targeting neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter receptors, making it a potential candidate for treating conditions such as depression and anxiety. Additionally, its ability to cross the blood-brain barrier (BBB) enhances its therapeutic potential in central nervous system (CNS) disorders.

Recent research has also explored the use of (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride in combination therapies. For instance, it has been investigated as a co-adjuvant with existing antidepressants to enhance their efficacy and reduce side effects. The synergistic effects observed in preclinical studies suggest that this compound could be a valuable addition to current treatment regimens.

Beyond neurological applications, (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride has shown potential in other therapeutic areas. Its anti-inflammatory properties have been studied in models of inflammatory diseases, where it has demonstrated the ability to inhibit pro-inflammatory cytokines and reduce tissue damage. This makes it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, (S)-2-Amino-2-(3-(methoxymethyl)phenyl)ethanol hydrochloride (CAS No. 2061996-45-8) is a versatile chiral compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activity make it an attractive candidate for drug development, particularly in the treatment of neurological disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising molecule for future pharmaceutical innovations.